4-((1H-Pyrazol-4-yl)ethynyl)benzaldehyde hydrochloride
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Overview
Description
“4-((1H-Pyrazol-4-yl)ethynyl)benzaldehyde hydrochloride” is a chemical compound with a unique structure. It is part of a collection of unique chemicals provided by Sigma-Aldrich . The exact properties and applications of this compound are not widely documented, indicating that it may be a relatively new or less-studied compound .
Synthesis Analysis
The synthesis of pyrazole derivatives, which includes “4-((1H-Pyrazol-4-yl)ethynyl)benzaldehyde hydrochloride”, is a topic of interest in the field of organic chemistry . Pyrazole derivatives have been synthesized for various purposes, including selective COX-2 inhibition with potent anti-inflammatory activity .Scientific Research Applications
- Research has shown that this compound exhibits antileishmanial properties. Leishmaniasis is a parasitic disease caused by protozoa of the genus Leishmania, and compounds like 4-[(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride have potential as therapeutic agents against this disease .
- The sulfonamide functionality in this compound has been associated with antibacterial activity. It may serve as a starting point for developing novel antibacterial agents .
- Interestingly, 4-[(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride has demonstrated anti-viral activity against HIV. This finding highlights its potential in the fight against viral infections .
- Researchers have successfully synthesized 2-(1H-pyrazol-4-yl)-1H-benzimidazoles using this compound. These benzimidazoles are valuable intermediates in drug discovery and other chemical processes .
Antileishmanial Activity
Antibacterial Potential
Anti-Viral HIV Activity
Synthesis of Benzimidazoles
Mechanism of Action
Target of Action
Compounds containing pyrazole structures are known to exhibit a wide range of biological activities, including antimicrobial , antimalarial , anti-inflammatory , antiviral , antileshmanial , antiproliferative , and anticancer activities .
Mode of Action
It’s known that pyrazole derivatives can interact with various biological targets, leading to changes in cellular processes . For instance, some pyrazole derivatives have been found to inhibit tubulin polymerization .
Result of Action
It’s known that some pyrazole derivatives can induce apoptosis in certain cell types .
properties
IUPAC Name |
4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O.ClH/c15-9-11-4-1-10(2-5-11)3-6-12-7-13-14-8-12;/h1-2,4-5,7-9H,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLACKWIWXBHHEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C#CC2=CNN=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((1H-Pyrazol-4-yl)ethynyl)benzaldehyde hydrochloride | |
CAS RN |
2137539-14-9 |
Source
|
Record name | 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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